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Introduction

Since the initial discovery of Green Fluorescent Protein (GFP), the development of genetically
encoded fluorescent markers has revolutionized cell biology, enabling researchers to visualize
molecular processes in living cells with unprecedented clarity. The mScarlet series of red
fluorescent proteins (RFPS) represents a significant advancement in this field, offering superior
brightness and maturation properties. This technical guide provides an in-depth overview of the
discovery, development, and key characteristics of mScarlet3, a brilliant and fast-maturing
monomeric red fluorescent protein. It is intended for researchers, scientists, and drug
development professionals who utilize fluorescent proteins in their work.

Discovery and Directed Evolution

The development of mScarlet3 was a multi-step process of directed evolution, building upon
the foundation of its predecessors. The journey began with the creation of mScarlet, a bright
monomeric RFP, which itself was engineered from a synthetic template derived from a
consensus sequence of coral fluorescent proteins.[1] While mScarlet exhibited high brightness,
its maturation in mammalian cells was slower than desired.[2]
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To address this, two variants of mScarlet were developed: a fast-maturing but dimmer version
and a slower-maturing but brighter one.[2] Through a process of targeted and random
mutagenesis, beneficial mutations from these two lineages were combined, leading to the
creation of intermediate variants. The direct precursor to mScarlet3 was mScarlet-2A-84W.[3]
Further rounds of mutagenesis, including deletions and insertions, ultimately yielded
mScarlet3.[4]

The key mutations that distinguish mScarlet3 from its precursor, mScarlet-2A-84W, are
V2_G5delinsDST, K48R, T109A, K183R, Y194F, and M227_K232delinsSGGS.[4] These
modifications resulted in a protein with both rapid and complete maturation, alongside a record
quantum yield and fluorescence lifetime.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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